4-(4-bromophenyl)-1H-pyrazol-3-amine

• IUPAC Name: 4-(4-bromophenyl)-1H-pyrazol-5-amine
• InChI: InChI=1S/C9H8BrN3/c10-7-3-1-6(2-4-7)8-5-12-13-9(8)11/h1-5H,(H3,11,12,13)
• InChI Key: ABKUXQSVMWMABM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(NN=C2)N)Br
• Molecular Formula: C9H8BrN3
• DSSTOX Substance ID: DTXSID40960957
• Molecular Weight: 238.08 g/mol
• CAS RN: 40545-64-0, 57999-08-3

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It may include the starting materials, the reaction conditions, and the yield.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It may include the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves determining properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Nonlinear Optical Properties

The synthesis and characterization of derivatives related to 4-(4-bromophenyl)-1H-pyrazol-3-amine, such as 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine, have been extensively studied for their nonlinear optical properties. These studies involve X-ray diffraction, FT-IR, UV-Vis, and NMR spectroscopies, alongside density functional theory (DFT) calculations. The results indicate significant intramolecular charge transfer responsible for nonlinear optical behavior, making these compounds promising for optical and photonic applications (Tamer et al., 2016).

Antimicrobial Coatings

Research on derivatives incorporating 4-(4-bromophenyl)-1H-pyrazol-3-amine structure has also explored their efficacy as antimicrobial agents. Compounds synthesized for integration into polyurethane varnishes and printing ink pastes have shown substantial antimicrobial effects. Such studies underscore the potential of these compounds in developing coatings for surfaces to prevent microbial growth, thereby enhancing hygiene and safety in various settings (El‐Wahab et al., 2015).

Antiviral and Anticancer Activities

A series of compounds derived from 4-(4-bromophenyl)-1H-pyrazol-3-amine have been evaluated for their antiviral and anticancer activities. These studies have led to the identification of several derivatives with potent activity against herpes simplex virus type-1 and various cancer cell lines, including hepatocellular carcinoma (HepG2), breast cancer (MCF7), and lung carcinoma (A549). Such findings indicate the potential of these compounds in the development of new therapeutic agents for treating viral infections and cancer (Tantawy et al., 2012).

Advanced Materials and Synthesis Techniques

In the realm of materials science and synthetic chemistry, the applications of 4-(4-bromophenyl)-1H-pyrazol-3-amine derivatives extend to the development of advanced materials and novel synthesis techniques. These include the use of microwave-assisted and continuous flow multistep synthesis for efficient production of pyrazol-1-yl carboxanilides, demonstrating the compound's versatility in facilitating quicker and more efficient synthetic pathways (Obermayer et al., 2011).

Mechanism of Action

Target of Action

The primary target of 4-(4-bromophenyl)-1H-pyrazol-3-amine is Acetylcholinesterase (AchE) . AchE is a principal enzyme that hydrolyzes acetylcholine in the cholinergic nervous system of both vertebrates and invertebrates . It plays a crucial role in nerve impulse transmission in both mammals and fish .

Mode of Action

The compound interacts with its target, AchE, affecting its activity . This interaction can lead to dramatic behavioral changes, body movement impairment, and even a reduced number of survival organisms

Biochemical Pathways

The compound’s action affects the routine metabolic pathways of cells, leading to an increase in the production of free radicals and reactive oxygen species (ROS) . This oxidative stress negatively affects different cellular components . Lipid peroxides form unstable molecules which degrade rapidly, forming a secondary product termed malondialdehyde (MDA) . MDA is a common biomarker for cells and tissue oxidative injury .

Result of Action

The compound’s action results in oxidative stress increase, affecting different cellular components negatively . This leads to the formation of lipid peroxides and the secondary product, MDA . The compound also affects the activity of AchE, leading to dramatic behavioral changes, body movement impairment, and even a reduced number of survival organisms .

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact.